Cas no 2357109-64-7 (4-[3-(2-Aminoethoxy)propyl]-2-(2,6-dioxopiperidin-3-yl)isoindole-1,3-dione;hydrochloride)

• Product Name: 4-[3-(2-Aminoethoxy)propyl]-2-(2,6-dioxopiperidin-3-yl)isoindole-1,3-dione;hydrochloride
• CAS No: 2357109-64-7
• MF: C₁₈H₂₂ClN₃O₅
• MW: 395.837383747101
• CID: 5306002
• Update Time: 2025-05-18

4-[3-(2-Aminoethoxy)propyl]-2-(2,6-dioxopiperidin-3-yl)isoindole-1,3-dione;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[3-(2-Aminoethoxy)propyl]-2-(2,6-dioxopiperidin-3-yl)isoindole-1,3-dione;hydrochloride

• Inchi： 1S/C18H21N3O5.ClH/c19-8-10-26-9-2-4-11-3-1-5-12-15(11)18(25)21(17(12)24)13-6-7-14(22)20-16(13)23;/h1,3,5,13H,2,4,6-10,19H2,(H,20,22,23);1H
• InChI Key： IQGRCHWGTRVZJU-UHFFFAOYSA-N
• SMILES： Cl.O=C1C2C(=CC=CC=2C(N1C1C(NC(CC1)=O)=O)=O)CCCOCCN

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 593
• Topological Polar Surface Area: 119

Additional information on 4-[3-(2-Aminoethoxy)propyl]-2-(2,6-dioxopiperidin-3-yl)isoindole-1,3-dione;hydrochloride

Professional Introduction to Compound with CAS No. 2357109-64-7 and Product Name: 4-[3-(2-Aminoethoxy)propyl]-2-(2,6-dioxopiperidin-3-yl)isoindole-1,3-dione;hydrochloride

The compound with the CAS number 2357109-64-7 and the product name 4-[3-(2-Aminoethoxy)propyl]-2-(2,6-dioxopiperidin-3-yl)isoindole-1,3-dione;hydrochloride represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates several key functional groups that contribute to its biological activity, making it a promising candidate for further investigation.

At the core of this compound's structure is the 4-[3-(2-Aminoethoxy)propyl]-2-(2,6-dioxopiperidin-3-yl)isoindole-1,3-dione moiety, which is known for its ability to interact with biological targets in a highly specific manner. The presence of the hydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for various pharmaceutical formulations. This feature is particularly important in drug development, where bioavailability and shelf life are critical factors.

Recent research in the field of chemical biology has highlighted the importance of isoindole derivatives in developing novel therapeutic agents. The isoindole-1,3-dione core structure has been shown to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and antimicrobial properties. The specific substitution pattern in 4-[3-(2-Aminoethoxy)propyl]-2-(2,6-dioxopiperidin-3-yl)isoindole-1,3-dione;hydrochloride is designed to optimize these interactions with target enzymes and receptors.

One of the most intriguing aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, division, and death. Dysregulation of kinase activity is often associated with various diseases, particularly cancer. The 4-[3-(2-Aminoethoxy)propyl]-2-(2,6-dioxopiperidin-3-yl)isoindole-1,3-dione;hydrochloride structure is engineered to selectively inhibit specific kinases by binding to their active sites. This targeted inhibition can lead to more effective treatment with fewer side effects compared to non-specific inhibitors.

In addition to its kinase inhibitory properties, this compound has also shown promise in preclinical studies as an antioxidant agent. The dioxopiperidine moiety is known for its ability to scavenge reactive oxygen species (ROS), which are highly reactive molecules that can cause cellular damage. By neutralizing ROS, this compound may help protect cells from oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

The hydrochloride form of the compound not only improves solubility but also enhances its pharmacokinetic properties. Hydrochloride salts are commonly used in pharmaceuticals due to their stability and compatibility with various drug delivery systems. This makes 4-[3-(2-Aminoethoxy)propyl]-2-(2,6-dioxopiperidin-3-yl)isoindole-1,3-dione;hydrochloride a versatile candidate for oral and injectable formulations.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before they are synthesized. Molecular modeling studies have indicated that the 4-[3-(2-Aminoethoxy)propyl]-2-(2,6-dioxopiperidin-3-yl)isoindole-1,3-dione;hydrochloride structure has a high binding affinity for several kinases and antioxidant enzymes. These predictions have guided experimental efforts and have led to the identification of lead compounds for further optimization.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition metal catalysis and flow chemistry have been employed to streamline the synthesis process. These techniques not only improve efficiency but also reduce waste, making the production process more environmentally friendly.

Once synthesized, the compound undergoes rigorous testing to evaluate its safety and efficacy. Preclinical studies involve both in vitro and in vivo experiments to assess its biological activity and potential side effects. These studies are crucial for determining whether the compound is suitable for human trials. If preclinical results are promising, clinical trials may be conducted to further evaluate its therapeutic potential.

The development of new drugs is a complex process that requires collaboration between chemists, biologists, pharmacologists, and clinicians. The 4-[3-(2-Aminoethoxy)propyl]-2-(2,6-dioxopiperidin-3-yl)isoindole-1,3-dione;hydrochloride represents an excellent example of how interdisciplinary research can lead to innovative therapeutic agents. By combining structural biology with computational modeling and synthetic chemistry, researchers can design compounds that target specific disease mechanisms more effectively.

In conclusion,4-[3-(2-Aminoethoxy)propyl]-2-(2,6-dioxopiperidin-3-yl)isoindole-1,3-dione;hydrochloride (CAS No. 2357109-64-7) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive candidate for further research into kinase inhibition and antioxidant therapy. With continued advancements in synthetic chemistry and computational biology, this compound may one day contribute to the development of new treatments for various diseases.